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6-Deschloro-4-chloro Cyproterone Acetate 6-Deschloro-4-chloro Cyproterone Acetate
Brand Name: Vulcanchem
CAS No.: 23814-68-8
VCID: VC0139431
InChI: InChI=1S/C24H29ClO4/c1-12(26)24(29-13(2)27)10-8-16-14-5-6-18-20(25)21(28)15-11-19(15)23(18,4)17(14)7-9-22(16,24)3/h5-6,14-17,19H,7-11H2,1-4H3/t14-,15+,16-,17-,19-,22-,23+,24-/m0/s1
SMILES: CC(=O)C1(CCC2C1(CCC3C2C=CC4=C(C(=O)C5CC5C34C)Cl)C)OC(=O)C
Molecular Formula: C24H29ClO4
Molecular Weight: 416.942

6-Deschloro-4-chloro Cyproterone Acetate

CAS No.: 23814-68-8

Reference Standards

VCID: VC0139431

Molecular Formula: C24H29ClO4

Molecular Weight: 416.942

6-Deschloro-4-chloro Cyproterone Acetate - 23814-68-8

CAS No. 23814-68-8
Product Name 6-Deschloro-4-chloro Cyproterone Acetate
Molecular Formula C24H29ClO4
Molecular Weight 416.942
IUPAC Name [(1S,2S,3S,5R,11R,12S,15R,16S)-15-acetyl-7-chloro-2,16-dimethyl-6-oxo-15-pentacyclo[9.7.0.02,8.03,5.012,16]octadeca-7,9-dienyl] acetate
Standard InChI InChI=1S/C24H29ClO4/c1-12(26)24(29-13(2)27)10-8-16-14-5-6-18-20(25)21(28)15-11-19(15)23(18,4)17(14)7-9-22(16,24)3/h5-6,14-17,19H,7-11H2,1-4H3/t14-,15+,16-,17-,19-,22-,23+,24-/m0/s1
Standard InChIKey ZNUBISXESKUWMN-HHRTUPDESA-N
SMILES CC(=O)C1(CCC2C1(CCC3C2C=CC4=C(C(=O)C5CC5C34C)Cl)C)OC(=O)C
Synonyms 4-Chloro-1β,2β-dihydro-17-hydroxy-3’H-cyclopropa[1,2]pregna-1,4,6-triene-3,20-dione Acetate;
PubChem Compound 71315540
Last Modified Nov 11 2021
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